Cas no 3112-43-4 (1,3-Benzenedicarboxylicacid, 2-(carboxycarbonyl)-)

1,3-Benzenedicarboxylicacid, 2-(carboxycarbonyl)- structure
3112-43-4 structure
Product Name:1,3-Benzenedicarboxylicacid, 2-(carboxycarbonyl)-
CAS No:3112-43-4
MF:C10H6O7
MW:238.150443553925
CID:318416
PubChem ID:13184872
Update Time:2025-04-19

1,3-Benzenedicarboxylicacid, 2-(carboxycarbonyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarboxylicacid, 2-(carboxycarbonyl)-
    • Phthalonicacid, 6-carboxy- (6CI,7CI,8CI)
    • 2-oxalobenzene-1,3-dicarboxylic acid
    • DTXSID60525668
    • 3112-43-4
    • Inchi: 1S/C10H6O7/c11-7(10(16)17)6-4(8(12)13)2-1-3-5(6)9(14)15/h1-3H,(H,12,13)(H,14,15)(H,16,17)
    • InChI Key: MKKVMUPZRDPRHL-UHFFFAOYSA-N
    • SMILES: O=C(C(=O)O)C1C(C(=O)O)=CC=CC=1C(=O)O

Computed Properties

  • Exact Mass: 238.01128
  • Monoisotopic Mass: 238.01135253g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 129Ų

Experimental Properties

  • PSA: 128.97
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD